Temporin-1Lc
Description
Temporin-1Lc is a short, cationic antimicrobial peptide (AMP) belonging to the temporin family, originally isolated from the skin secretions of the frog Lithobates catesbeianus (American bullfrog) . Comprising 13 amino acid residues (FLPLIGRVLSGIL-NH₂), it exhibits a linear α-helical structure under hydrophobic conditions, a hallmark of membrane-disruptive AMPs . This compound demonstrates broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), fungi (e.g., Candida albicans), and some enveloped viruses. Its mechanism involves electrostatic interactions with negatively charged microbial membranes, leading to pore formation and cell lysis . Notably, this compound exhibits low hemolytic activity against mammalian erythrocytes, making it a promising candidate for therapeutic development .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLPILINLIHKGLL |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Challenges
- Therapeutic Potential: this compound’s low hemolysis and moderate potency make it suitable for topical applications, while Temporin-1Oc’s higher efficacy warrants optimization for systemic use .
- Structural Optimization : Substitutions at positions 6 (Arg→Lys) or 10 (Ser→Gly) could enhance stability without compromising activity .
- Limitations: Most studies are in vitro; in vivo pharmacokinetics and immunogenicity remain understudied .
Supplementary Data Overview
For expanded datasets, including NMR structural analyses and time-kill assays, refer to Supplementary Tables 1–4 (modeled after ).
Conclusion
this compound represents a versatile scaffold for developing antimicrobial agents. Its structural and functional parallels with other temporins highlight conserved mechanisms and opportunities for rational design. Future work should prioritize in vivo validation and combinatorial therapies to address resistance.
References [1] (Comparative framework) [2] (Data presentation standards) [3] (Supplementary material guidelines)
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